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molecular formula C30H20BrN B3306560 9-(3-Bromophenyl)-3,6-diphenylcarbazole CAS No. 928050-07-1

9-(3-Bromophenyl)-3,6-diphenylcarbazole

Cat. No. B3306560
CAS RN: 928050-07-1
M. Wt: 474.4 g/mol
InChI Key: YJEUUQOJSFGEQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09206202B2

Procedure details

3,6-Diphenylcarbazole (2.80 g, 8.77 mmol), 1-bromo-3-iodobenzene (22.18 g, 87.7 mmol), copper powder (0.279 g) and potassium carbonate (4.85 g) were mixed together, and the mixture was heated in a nitrogen atmosphere at 190° C. for 9 hours. The resultant mixture was cooled to room temperature and diluted with methylene chloride, followed by washing with water and drying, to thereby obtain a pale brown liquid. Next, the obtained liquid is purified through silica gel column chromatography using a solvent mixture of methylene chloride/hexane (2/3 by volume), to thereby obtain 3.59 g of 9-(3-bromophenyl)-3,6-diphenylcarbazole.
Name
3,6-Diphenylcarbazole
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
1-bromo-3-iodobenzene
Quantity
22.18 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
4.85 g
Type
reactant
Reaction Step One
Name
copper
Quantity
0.279 g
Type
catalyst
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
9-(3-bromophenyl)-3,6-diphenylcarbazole

Identifiers

REACTION_CXSMILES
[C:1]1([C:7]2[CH:8]=[CH:9][C:10]3[NH:11][C:12]4[C:17]([C:18]=3[CH:19]=2)=[CH:16][C:15]([C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)=[CH:14][CH:13]=4)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:26][C:27]1[CH:32]=[CH:31][CH:30]=[C:29](I)[CH:28]=1.C(=O)([O-])[O-].[K+].[K+]>C(Cl)Cl.[Cu]>[Br:26][C:27]1[CH:28]=[C:29]([N:11]2[C:12]3[CH:13]=[CH:14][C:15]([C:20]4[CH:21]=[CH:22][CH:23]=[CH:24][CH:25]=4)=[CH:16][C:17]=3[C:18]3[C:10]2=[CH:9][CH:8]=[C:7]([C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)[CH:19]=3)[CH:30]=[CH:31][CH:32]=1 |f:2.3.4|

Inputs

Step One
Name
3,6-Diphenylcarbazole
Quantity
2.8 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=1C=CC=2NC3=CC=C(C=C3C2C1)C1=CC=CC=C1
Name
1-bromo-3-iodobenzene
Quantity
22.18 g
Type
reactant
Smiles
BrC1=CC(=CC=C1)I
Name
potassium carbonate
Quantity
4.85 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
copper
Quantity
0.279 g
Type
catalyst
Smiles
[Cu]
Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
190 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
by washing with water
CUSTOM
Type
CUSTOM
Details
drying
CUSTOM
Type
CUSTOM
Details
to thereby obtain a pale brown liquid
CUSTOM
Type
CUSTOM
Details
Next, the obtained liquid is purified through silica gel column chromatography
ADDITION
Type
ADDITION
Details
a solvent mixture of methylene chloride/hexane (2/3 by volume)

Outcomes

Product
Name
9-(3-bromophenyl)-3,6-diphenylcarbazole
Type
product
Smiles
BrC=1C=C(C=CC1)N1C2=CC=C(C=C2C=2C=C(C=CC12)C1=CC=CC=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.59 g
YIELD: CALCULATEDPERCENTYIELD 86.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.